Cas no 1823369-03-4 (2-(1-Methylpropyl)benzenemethanol)

• Product Name: 2-(1-Methylpropyl)benzenemethanol
• CAS No: 1823369-03-4
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 5964912
• PubChem ID: 53996123
• Update Time: 2025-07-22

2-(1-Methylpropyl)benzenemethanol Chemical and Physical Properties

Names and Identifiers

• (2-(sec-Butyl)phenyl)methanol
• 2-(1-Methylpropyl)benzenemethanol
• EN300-7979601
• SCHEMBL357875
• (2-butan-2-ylphenyl)methanol
• [2-(butan-2-yl)phenyl]methanol
• 1823369-03-4

• Inchi： 1S/C11H16O/c1-3-9(2)11-7-5-4-6-10(11)8-12/h4-7,9,12H,3,8H2,1-2H3
• InChI Key： VOHVVQCVGUIASS-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=CC=C1C(C)CC

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.967±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 242.3±8.0 °C(Predicted)
• pka: 14.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(1-Methylpropyl)benzenemethanol

Comprehensive Overview of 2-(1-Methylpropyl)benzenemethanol (CAS No. 1823369-03-4): Properties, Applications, and Industry Insights

2-(1-Methylpropyl)benzenemethanol (CAS No. 1823369-03-4) is a specialized organic compound gaining attention in pharmaceutical intermediates, fragrance formulation, and fine chemical synthesis. This aromatic alcohol derivative features a unique branched alkyl group, making it valuable for tailored molecular designs. With the rising demand for chiral building blocks and flavor & fragrance ingredients, this compound has emerged as a subject of research in green chemistry and sustainable production methods.

Chemically, 2-(1-Methylpropyl)benzenemethanol belongs to the benzylic alcohol family, characterized by its hydroxyl group attached to a benzene ring with a sec-butyl substituent. Its molecular structure (C₁₁H₁₆O) offers versatility in reactions such as esterification, oxidation to aldehydes, or use as a pharmaceutical intermediate. Recent patents highlight its role in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs) precursors, aligning with industry trends toward bioactive molecule development.

The compound's physicochemical properties—including moderate polarity (logP ~2.5) and melting point range of 60-65°C—make it suitable for solvent-mediated processes. Analytical techniques like HPLC purity testing and GC-MS characterization are critical for quality control, especially when used in high-value fragrance compounds. Manufacturers emphasize low impurity profiles (<0.5%) to meet cosmetic-grade standards, addressing consumer concerns about clean label ingredients.

In fragrance applications, 2-(1-Methylpropyl)benzenemethanol contributes to woody-amber olfactory profiles, often blended with iso E super or sandalwood analogs. Perfumers value its stability in ethanol bases and long-lasting diffusion—key factors driving innovation in niche perfumery. Market analyses project growth in sustainable aroma chemicals, with this compound being explored through biocatalytic synthesis routes to reduce environmental impact.

From a regulatory standpoint, the compound complies with IFRA standards for cosmetic use and REACH registration requirements. Its low ecotoxicity profile (as per OECD 301 tests) supports adoption in eco-friendly formulations. Research institutions are investigating its potential in antimicrobial coatings, leveraging the bacteriostatic properties of certain benzylic alcohols—a response to post-pandemic demand for self-disinfecting materials.

Supply chain dynamics reveal increasing custom synthesis requests for 1823369-03-4, particularly from Asia-Pacific pharmaceutical hubs. Process optimization studies focus on continuous flow chemistry to enhance yield (>85%) while minimizing waste—a priority for green chemistry metrics. Analytical challenges include stereoisomer separation, as the chiral center at the 1-methylpropyl position affects biological activity in some applications.

Future directions include exploring 2-(1-Methylpropyl)benzenemethanol in ionic liquid solubilization systems and nanocatalyst-assisted reactions. Its compatibility with enzymatic resolution techniques positions it as a candidate for chiral drug synthesis—addressing the pharmaceutical industry's need for enantiopure intermediates. With tightening regulations on volatile organic compounds (VOCs), derivative development focuses on low-vapor pressure esters for safer industrial use.